![molecular formula C18H26ClN3O B4179394 N-(3-chloro-2-methylphenyl)-4-cyclohexyl-1-piperazinecarboxamide](/img/structure/B4179394.png)
N-(3-chloro-2-methylphenyl)-4-cyclohexyl-1-piperazinecarboxamide
Overview
Description
N-(3-chloro-2-methylphenyl)-4-cyclohexyl-1-piperazinecarboxamide, also known as CPP, is a synthetic compound that has been widely used in scientific research. CPP belongs to the class of piperazine derivatives and has been found to modulate the activity of N-methyl-D-aspartate (NMDA) receptors in the brain.
Mechanism of Action
N-(3-chloro-2-methylphenyl)-4-cyclohexyl-1-piperazinecarboxamide acts as a competitive antagonist of the NMDA receptor by binding to the receptor's glycine site. This results in the inhibition of the receptor's ion channel, which reduces the influx of calcium ions into the neuron. The reduction of calcium influx leads to the inhibition of downstream signaling pathways, which ultimately affects the synaptic plasticity and other physiological processes.
Biochemical and Physiological Effects:
This compound has been found to modulate various biochemical and physiological processes in the brain. For example, this compound has been shown to impair learning and memory in animal models, which suggests the involvement of NMDA receptors in these processes. This compound has also been found to induce neurotoxicity in the hippocampus, which is a brain region involved in memory formation.
Advantages and Limitations for Lab Experiments
N-(3-chloro-2-methylphenyl)-4-cyclohexyl-1-piperazinecarboxamide has several advantages for lab experiments. First, it is a selective antagonist of the NMDA receptor, which makes it a useful tool to study the function of these receptors. Second, this compound has a long half-life, which allows for prolonged experiments. However, this compound also has some limitations. For example, it has been found to induce neurotoxicity in some brain regions, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of N-(3-chloro-2-methylphenyl)-4-cyclohexyl-1-piperazinecarboxamide in scientific research. First, this compound can be used to study the role of NMDA receptors in different brain functions such as pain perception, addiction, and depression. Second, this compound can be used in combination with other compounds to study their synergistic effects on the NMDA receptor. Third, this compound can be modified to improve its selectivity and reduce its neurotoxicity. Overall, this compound has a promising future in scientific research and can provide valuable insights into the function of NMDA receptors in the brain.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-4-cyclohexyl-1-piperazinecarboxamide has been extensively used in scientific research to study the function of NMDA receptors in the brain. NMDA receptors are involved in various physiological processes such as learning, memory, and synaptic plasticity. This compound has been found to selectively block the activity of NMDA receptors, which makes it a useful tool to study the role of these receptors in different brain functions.
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-4-cyclohexylpiperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26ClN3O/c1-14-16(19)8-5-9-17(14)20-18(23)22-12-10-21(11-13-22)15-6-3-2-4-7-15/h5,8-9,15H,2-4,6-7,10-13H2,1H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZBIBCPXHOHVLA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)N2CCN(CC2)C3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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